2-(Chloromethyl)-1-(2,6-dichlorobenzyl)-4-nitro-1H-imidazole

• Molecular Formula: C11H8Cl3N3O2
• Molecular Weight: 320.6 g/mol
• IUPAC Name: 2-(chloromethyl)-1-[(2,6-dichlorophenyl)methyl]-4-nitroimidazole
• InChI: InChI=1S/C11H8Cl3N3O2/c12-4-10-15-11(17(18)19)6-16(10)5-7-8(13)2-1-3-9(7)14/h1-3,6H,4-5H2
• InChI Key: SLYZHUPTWCMWDF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CN2C=C(N=C2CCl)[N+](=O)[O-])Cl

Description

2-(Chloromethyl)-1-(2,6-dichlorobenzyl)-4-nitro-1H-imidazole is a useful research compound. Its molecular formula is C11H8Cl3N3O2 and its molecular weight is 320.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

210 mg (0.70 mmol) of the compound from Example 37A were dissolved in 10 ml of dichloromethane, and 145 μl (1.04 mmol) of triethylamine and 61 μl (0.83 mmol) of thionyl chloride were added at 0° C. The mixture was stirred at RT for 24 h. A further 200 μl (2.72 mmol) of thionyl chloride were then added, and the mixture was stirred under reflux for 15 min. Under reduced pressure, the reaction mixture was then freed from all volatile components. This gave, in a purity of 88%, 200 mg (80% of theory) of the target compound, which was reacted further without any further purification.